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Compound of Interest

Compound Name: Octanoic acid;rhodium

CAS No.: 73482-96-9

Cat. No.: B1662050

Get Quote

Executive Summary & Core Directive
Do not treat this mixture simply as "organic waste." The combination of Octanoic Acid (Caprylic

Acid) and Rhodium presents a dual challenge: the corrosivity and surfactant nature of the acid,

and the high economic and toxicological profile of the metal.

The Critical Operational Rule: You must separate the Rhodium before neutralizing the Octanoic

Acid.

Why? Octanoic acid is a medium-chain fatty acid.[1] Neutralizing it with base

(NaOH/NaHCO₃) converts it into Sodium Octanoate—a powerful surfactant (soap). If you

neutralize first, the solution will emulsify, trapping the Rhodium and making filtration or

extraction nearly impossible.

This guide prioritizes Value Recovery (Rhodium) followed by Safe Disposal (Octanoic Acid).[1]

Chemical Risk & Property Profile
Understanding the physical properties is the foundation of this protocol.
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Property
Octanoic Acid (Caprylic
Acid)

Rhodium (Catalytic/Salt
Form)

CAS Number 124-07-2
7440-16-6 (Element) / Various

salts

Hazard Class Corrosive (Skin Corr.[1] 1B) Sensitizer / Toxic (as salt)

Physical State Oily Colorless Liquid Solid/Dissolved Complex

Flash Point >110°C (Combustible) N/A

Water Solubility Poor (0.68 g/L) Variable (Complex dependent)

RCRA Code D002 (Corrosivity)
Not RCRA 8 listed (Check

state regs)

Key Risk Severe burns; Aquatic toxicity
Respiratory sensitization;

Economic loss

Pre-Disposal Decision Matrix
Before acting, determine the concentration of Rhodium to select the correct workflow.
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Figure 1: Decision matrix for selecting the appropriate recovery pathway based on Rhodium

concentration.[1]

Protocol A: Rhodium Recovery (Primary)
Objective: Remove >95% of Rhodium from the Octanoic Acid matrix. Recommended Method:

Solid-Supported Scavengers (Silica-Thiol).[1]

Why? This avoids adding water or bases, preventing the "soap emulsion" issue described in

the Executive Summary.

Materials Required[2][3][4][5][6][7][8][9][10]
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Silica-bound scavenger (e.g., SiliaMetS® Thiol or equivalent mercapto-functionalized silica).

[1]

Glass column or stirred batch reactor.

Vacuum filtration setup (Buchner funnel).

Step-by-Step Procedure
Load Calculation: Estimate the moles of Rh in your solution. Add 4–10 equivalents of

Scavenger Resin relative to the metal.

Incubation:

Add the scavenger resin directly to the Octanoic Acid solution.

Stir gently at 40–50°C for 2–4 hours. Heat improves kinetics, but do not exceed 80°C to

avoid degrading the organic acid or generating fumes.

Filtration:

Filter the mixture through a fritted glass funnel or filter paper.

Solid Retentate: Contains the Rhodium.[2] Wash with a small amount of ethanol to remove

residual acid. Store this solid for shipment to a precious metal refiner.

Liquid Filtrate: This is now "bulk Octanoic Acid" with negligible metal content. Proceed to

Protocol C.

Validation: Spot check the filtrate color. It should be clear/colorless. If yellow/red persists,

Rhodium remains; repeat scavenging.

Protocol C: Octanoic Acid Neutralization
(Secondary)
Objective: Safely convert the corrosive organic acid into a pH-neutral waste stream for

disposal. Hazard: Exothermic reaction. Generation of soap (foaming).
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Materials Required[2][3][4][5][6][7][8][9][10]
Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (NaOH) 10% solution.

Ice bath.

Large beaker (allow 50% headspace for foam).

pH strips or meter.

Step-by-Step Procedure
Preparation: Place the Rh-free Octanoic Acid filtrate into a large beaker sitting in an ice bath.

Base Addition:

Slowly add the base solution while stirring.

Warning: If using Carbonate, CO₂ gas will generate foam. If using Hydroxide, the heat

generation will be rapid.

The "Soap" Check: As the pH rises, the solution will thicken and become opaque (formation

of Sodium Octanoate).

If the solution becomes too thick to stir: Add water to dilute the soap.

Endpoint: Continue adding base until pH reaches 6.0 – 8.0.

Final Disposal:

The resulting mixture is a non-corrosive, soapy aqueous liquid.

Labeling: "Non-Hazardous Waste - Sodium Octanoate Solution" (Verify with local EHS;

some regions still require it to be treated as chemical waste due to high COD/BOD).[1]

Regulatory & Compliance Data
RCRA Waste Codes

Octanoic Acid (Pure/Acidic):D002 (Corrosivity).[1]
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Rhodium Waste: If the Rhodium is not recovered, the waste stream retains the D002 code.

Rhodium itself is not a "TC Metal" (Toxicity Characteristic) like Lead or Cadmium, but it is

often regulated under state-specific hazardous waste lists due to toxicity.[1]

Labeling Requirements (Pre-Neutralization)
If storing the mixture before processing, the label must read:

Waste Segregation Logic

Octanoic Acid + Rh

Nitric Acid / Oxidizers
NEVER MIX

(Fire/Explosion Risk)

Cyanides / Sulfides

NEVER MIX
(HCN Gas Risk)

Click to download full resolution via product page

Figure 2: Critical segregation rules.[1] Never mix organic acids with strong oxidizers.

Emergency Procedures
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Scenario Immediate Action

Skin Contact

Immediate Rinse: Octanoic acid is corrosive.[1]

[3][4] Rinse with water for 15 mins. Use soap if

available to solubilize the oily acid.

Spill (Lab Scale)

1. Isolate area. 2. Cover with dry absorbent

(vermiculite or clay). 3. Do not use water initially

(spreads the oily acid). 4. Collect solids and

treat as hazardous waste.[5]

Eye Contact

Flush with water for 15+ minutes.[1] Seek

medical attention immediately (corrosive injury

risk).[3]

References
U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes (RCRA D002). [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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